Cas no 57076-00-3 (2-methanesulfonylbenzene-1-carboximidamide)

• Product Name: 2-methanesulfonylbenzene-1-carboximidamide
• CAS No: 57076-00-3
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• MDL: MFCD18974031
• CID: 946453
• PubChem ID: 12242121
• Update Time: 2025-06-15

2-methanesulfonylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)benzamidine
• 2-methylsulfonylbenzenecarboximidamide
• 2-methanesulfonylbenzene-1-carboximidamide
• EN300-1988758
• DTXSID90482038
• 57076-00-3
• DB-291995
• SCHEMBL3555054

• MDL： MFCD18974031
• Inchi： 1S/C8H10N2O2S/c1-13(11,12)7-5-3-2-4-6(7)8(9)10/h2-5H,1H3,(H3,9,10)
• InChI Key： LAJXDTGSTZIEPV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(=N)N)(=O)=O

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-methanesulfonylbenzene-1-carboximidamide

Comprehensive Analysis of 2-Methanesulfonylbenzene-1-carboximidamide (CAS No. 57076-00-3): Properties, Applications, and Industry Insights

2-Methanesulfonylbenzene-1-carboximidamide (CAS No. 57076-00-3) is a specialized organic compound with a unique molecular structure, combining a benzene ring, a methanesulfonyl group, and a carboximidamide functional group. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its systematic name reflects its precise chemical architecture, which is critical for understanding its reactivity and applications.

In recent years, the demand for sulfonyl-containing compounds like 2-Methanesulfonylbenzene-1-carboximidamide has surged, driven by their versatility in drug discovery and material science. Researchers frequently search for "sulfonamide derivatives in medicinal chemistry" or "CAS 57076-00-3 synthesis methods," highlighting its relevance in modern R&D. The compound’s electron-withdrawing sulfonyl group enhances its utility in cross-coupling reactions, a topic trending in green chemistry discussions.

The physicochemical properties of 2-Methanesulfonylbenzene-1-carboximidamide include a moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, a frequent query among analytical chemists. Its stability under ambient conditions aligns with industry preferences for easy-to-handle intermediates.

From an industrial perspective, CAS 57076-00-3 is often explored for its role in synthesizing heterocyclic compounds, a hot topic in patent literature. Innovations in catalytic processes and sustainable synthesis have further amplified interest in this molecule. Environmental concerns have also led to searches like "eco-friendly sulfonamide production," positioning 2-Methanesulfonylbenzene-1-carboximidamide as a candidate for green solvent-based protocols.

In conclusion, 2-Methanesulfonylbenzene-1-carboximidamide (CAS No. 57076-00-3) exemplifies the intersection of structural complexity and practical utility. Its applications span pharmaceutical intermediates, agrochemical precursors, and advanced material synthesis, making it a compound of enduring scientific and commercial value. As research trends evolve, its role in high-efficiency catalysis and biocompatible chemistry continues to expand.